Cas no 436086-77-0 (Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-)
![Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- structure](https://ossimg.kuujia.com/scimg/436500/436086-77-0x500.png)
436086-77-0 structure
Product Name:Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-
CAS No:436086-77-0
MF:C9H11N5O2S
MW:253.280939340591
CID:334266
PubChem ID:2772435
Update Time:2025-04-19
Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-
- 2-(6-AMINO-9H-PURIN-8-YLSULFANYL)-BUTYRIC ACID
- 2-[(6-amino-7H-purin-8-yl)sulfanyl]butanoic acid
- 2-(6-aminopurin-8-ylthio)butanoic acid
- 2-[(6-amino-9H-purin-8-yl)sulfanyl]butanoic acid
- CCG-117797
- HMS2726O21
- 2-((6-Amino-9H-purin-8-yl)thio)butanoic acid
- FT-0644632
- AKOS000296930
- BAS 05307942
- 436086-77-0
- DTXSID00378251
- BUTANOIC ACID,2-[(6-AMINO-9H-PURIN-8-YL)THIO]-
- 2-(6-amino-9H-purin-8-ylthio)butanoic acid
- 2-[(6-Amino-9H-Purin-8-yl)thio]butanoic acid
- HMS1617D22
- MLS000715206
- AKOS016346838
- CHEMBL1369205
- SMR000275185
- AR-422/41547520
- DB-020274
- 2-((6-Amino-9H-purin-8-yl)thio)butanoicacid
-
- MDL： MFCD03446833
- Inchi： 1S/C9H11N5O2S/c1-2-4(8(15)16)17-9-13-5-6(10)11-3-12-7(5)14-9/h3-4H,2H2,1H3,(H,15,16)(H3,10,11,12,13,14)
- InChI Key： USXGXECUDHKQHW-UHFFFAOYSA-N
- SMILES： S(C1=NC2=C(C(N)=NC=N2)N1)C(C(=O)O)CC
Computed Properties
- Exact Mass: 253.06300
- Monoisotopic Mass: 253.06334578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 143Ų
Experimental Properties
- PSA: 143.08000
- LogP: 1.47160
Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010755-500mg |
2-(6-Amino-9H-purin-8-ylsulfanyl)-butyric acid |
436086-77-0 | 500mg |
3251.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010755-500mg |
2-(6-Amino-9H-purin-8-ylsulfanyl)-butyric acid |
436086-77-0 | 500mg |
3251CNY | 2021-05-07 | ||
| Chemenu | CM378114-1g |
2-[(6-amino-9H-purin-8-yl)sulfanyl]butanoic acid |
436086-77-0 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Ambeed | A404869-100mg |
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid |
436086-77-0 | 97% | 100mg |
$65.0 | 2025-03-05 | |
| Ambeed | A404869-250mg |
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid |
436086-77-0 | 97% | 250mg |
$109.0 | 2025-03-05 | |
| Ambeed | A404869-1g |
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid |
436086-77-0 | 97% | 1g |
$294.0 | 2025-03-05 | |
| abcr | AB622606-250mg |
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid; . |
436086-77-0 | 250mg |
€226.50 | 2025-04-18 | ||
| abcr | AB622606-1g |
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid; . |
436086-77-0 | 1g |
€502.20 | 2025-04-18 |
Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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